Cas no 15866-70-3 (Benzenamine,3-(4-phenylbutyl)-, hydrochloride (1:1))
15866-70-3 structure
Product Name:Benzenamine,3-(4-phenylbutyl)-, hydrochloride (1:1)
CAS No:15866-70-3
MF:C16H20ClN
MW:261.789703369141
CID:234167
PubChem ID:24196079
Update Time:2025-04-19
Benzenamine,3-(4-phenylbutyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-(4-phenylbutyl)-, hydrochloride (1:1)
- 3-(4-phenylbutyl)aniline,hydrochloride
- NSC-210526
- DTXSID70638758
- 15866-70-3
- 3-(4-Phenylbutyl)aniline--hydrogen chloride (1/1)
- NSC210526
-
- Inchi: 1S/C16H19N.ClH/c17-16-12-6-11-15(13-16)10-5-4-9-14-7-2-1-3-8-14;/h1-3,6-8,11-13H,4-5,9-10,17H2;1H
- InChI Key: DEUIXKZYTKCDLI-UHFFFAOYSA-N
- SMILES: Cl.NC1=CC=CC(=C1)CCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 225.15187
- Monoisotopic Mass: 261.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
Experimental Properties
- Density: 1.032
- Boiling Point: 377.7°Cat760mmHg
- Flash Point: 191.6°C
- Refractive Index: 1.591
- PSA: 26.02
Benzenamine,3-(4-phenylbutyl)-, hydrochloride (1:1) Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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